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Compound of Interest

Compound Name: bromoethyne

Cat. No.: B3344055

Disclaimer: Information regarding the specific safety and handling precautions for
bromoethyne is limited in publicly available resources. The following guide synthesizes the
available chemical data for bromoethyne and presents comprehensive safety information for
the related compound, bromoethane, to inform a cautious approach. Researchers, scientists,
and drug development professionals should treat this document as a preliminary guide and
conduct a thorough risk assessment based on the most current and comprehensive data
available before handling bromoethyne.

Bromoethyne: An Overview of a Reactive Synthon

Bromoethyne (C2HBr) is a valuable reagent in organic synthesis, primarily utilized for the
introduction of the ethynyl group into molecular structures. Its utility is rooted in its reactivity,
which also hints at its potential instability and hazards.

Synthesis and Reactivity

The synthesis of bromoethyne can be achieved through methods such as the
dehydrobromination of 1,2-dibromoethene or the reaction of acetylene with bromine.[1][2] It is a
key participant in various chemical transformations, including:

e C-C and C-Heteroatom Bond Formation: Bromoethyne is instrumental in palladium-
catalyzed cascade reactions.[1]
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e Sonogashira Coupling: It is used in Sonogashira coupling reactions with terminal alkynes to
create unsymmetrical 1,3-diynes, a transformation often catalyzed by copper(l) iodide.[1]

o Electrophilic Reactions: The triple bond in bromoethyne undergoes electrophilic addition
reactions, such as the addition of hydrogen halides and hydration.[1] The initial protonation
of the triple bond forms a vinyl carbocation, which is an unstable intermediate.[1]

The inherent reactivity of the carbon-carbon triple bond, combined with the presence of a
halogen, suggests that bromoethyne is likely to be a reactive and potentially hazardous
substance.

Bromoethane: A Proxy for Hazard Assessment

Due to the scarcity of specific safety data for bromoethyne, the safety data for bromoethane
(ethyl bromide, C2HsBr) is presented here as a provisional reference. It is crucial to recognize
that the chemical and toxicological properties of bromoethyne may differ significantly from
those of bromoethane. Bromoethane is a volatile, flammable liquid with a characteristic ether-
like odor.[3]

Physical and Chemical Properties
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Property Value Source
Molecular Formula C2HsBr [4]
Molecular Weight 108.97 g/mol

Boiling Point 37-40°C (98.6 - 104 °F) [5]
Melting Point -118 °C [6]
Flash Point -23°C (-9.4 °F) [5]

Autoignition Temperature

510 °C (950 °F)

[5]

Vapor Pressure

400 mmHg @ 20 °C

[5]

Vapor Density

3.76 (Air = 1)

[5](6]

Water Solubility

9g/Lat20°C

[6]

Lower Explosion Limit

6.7%

[5][6]

Upper Explosion Limit

11.3%

[5]L6]

Health Hazard Information

Bromoethane is classified as a hazardous substance with multiple routes of exposure and

potential for serious health effects.
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Hazard Classification

Description

Acute Toxicity (Oral)

Category 4: Harmful if swallowed.[7][8]

Acute Toxicity (Inhalation)

Category 4: Harmful if inhaled.[8]

Eye Irritation

Category 2: Causes serious eye irritation.[7]

Carcinogenicity

Category 2: Suspected of causing cancer.[7][8]

Reproductive Toxicity

Category 2: Suspected of damaging fertility or
the unborn child.[7]

Specific Target Organ Toxicity (Single Exposure)

Category 1: Causes damage to the respiratory

system and nervous system.[7]

Specific Target Organ Toxicity (Single Exposure)

Category 3: May cause drowsiness or dizziness.

[7]

Specific Target Organ Toxicity (Repeated

Exposure)

May cause damage to the central nervous
system through prolonged or repeated

exposure.[7]

Hazardous to the Ozone Layer

Category 1: Harms public health and the
environment by destroying ozone in the upper

atmosphere.[7]

Toxicological Data:

Test Species Value
LD50 (Oral) Rat 1350 mg/kg
LC50 (Inhalation) Rat 26980 ppm (1 h)

Safety and Handling Precautions

Given the hazards associated with bromoethane, and by extension the potential risks of

bromoethyne, stringent safety protocols are mandatory.

Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166(EU) or NIOSH (US) standards.[9]

» Skin Protection: Wear fire/flame resistant and impervious clothing.[9] Handle with chemical-
resistant gloves (e.g., Viton®, Butyl rubber) that have been inspected prior to use.[9]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate organic vapor cartridge.[9] Work should be conducted in a
well-ventilated area, preferably within a chemical fume hood.[10]

Handling and Storage

e Handling: Handle in a well-ventilated place, wearing suitable protective clothing.[9] Avoid
contact with skin and eyes, and prevent the formation of dust and aerosols.[9] Use non-
sparking tools and take precautionary measures against static discharge.[6][7] All metal parts
of equipment must be grounded.[8]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9] Keep
away from heat, sparks, open flames, and other ignition sources.[6][7] Store locked up and
protected from light.[7] The storage area should be fireproof.[4]

Spill and Emergency Procedures

In the event of a spill or release, immediate and appropriate action is critical to mitigate the
risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3344055#safety-and-handling-precautions-for-

bromoethyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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